(17S)-Volicitin-d5

• Molecular Formula: C₂₃H₃₃D₅N₂O₅
• Molecular Weight: 427.59
• Synonyms: N2-[(9Z,12Z,15Z,17S)-17-Hydroxy-1-oxo-9,12,15-octadecatrienyl]-L-glutamine-d5; Volicitin-d5

Description

Research Applications: (17S)-Volicitin-d5 is a deuterium-labeled stable isotope recommended for use as an internal standard in the quantitative mass spectrometric analysis of native volicitin in biological samples . Its primary research value lies in improving the accuracy and reliability of analytical methods for studying plant-insect interactions and jasmonic acid signaling pathways. Mechanism of Action: Volicitin [N-(17-hydroxylinolenoyl)-L-glutamine] is a key elicitor found in the saliva of insect herbivores. Its mechanism of action involves being recognized by plants, which then triggers the activation of specific defense responses, notably the biosynthesis and release of volatile organic compounds that attract natural predators of the herbivores. The deuterated form, this compound, possesses nearly identical chemical properties to the native compound but can be distinguished by mass spectrometry due to its higher molecular weight, allowing for precise quantification. Product Information: This compound is provided as a high-purity solid or solution. For specific concentration, solvent, and storage information, please refer to the Certificate of Analysis. Notice: This product is labeled "For Research Use Only." It is not intended for use in diagnostic procedures, clinical applications, or personal use .

Biosynthetic Pathways and Chemical Synthesis of 17s Volicitin D5

Elucidation of Insect-Mediated Biosynthesis of Volicitin (B1247072)

The biosynthesis of volicitin is a fascinating example of inter-organismal chemical synthesis, where a plant-derived molecule is modified by an insect herbivore. This process was elucidated through labeling studies, which traced the origins of the different components of the volicitin molecule.

Plant-Derived Fatty Acid Precursors

The backbone of volicitin is an 18-carbon fatty acid, which is sourced directly from the host plant during herbivory. nih.govnih.gov Specifically, linolenic acid, an essential fatty acid for many insects, is sequestered by the caterpillar from the plant tissues it consumes. nih.gov Isotopic labeling experiments, where plants were grown in a ¹³CO₂ atmosphere, demonstrated that the linolenic acid portion of volicitin isolated from the oral secretions of beet armyworm caterpillars (Spodoptera exigua) was enriched with ¹³C, confirming its plant origin. nih.gov

The primary plant-derived precursors for volicitin and related compounds are:

Precursor Fatty Acid	Chemical Formula	Source Organism
Linolenic Acid	C₁₈H₃₀O₂	Plants (e.g., corn, cotton)
Linoleic Acid	C₁₈H₃₂O₂	Plants

Strategies for Chemical Synthesis of (17S)-Volicitin

The chemical synthesis of (17S)-Volicitin allows for the production of this stereospecific molecule for research purposes. Various synthetic strategies have been developed to achieve the correct stereochemistry at the C-17 position and to construct the triene system of the fatty acid backbone. nih.goveuropa.euwikipedia.org

A common approach involves the synthesis of the chiral 17-hydroxylinolenic acid moiety, which is then coupled with a protected L-glutamine derivative. The synthesis of the fatty acid component often utilizes stereoselective reactions to introduce the hydroxyl group with the desired (S) configuration. This can be achieved through methods such as asymmetric epoxidation followed by regioselective ring-opening, or by using chiral starting materials. mdpi.com

The construction of the Z,Z,Z-triene system can be accomplished through various olefination reactions, such as the Wittig reaction, to control the geometry of the double bonds. europa.euresearchgate.net Once the (17S)-hydroxylinolenic acid is synthesized and protected, it is activated and coupled to the amino group of a protected L-glutamine. The final step involves the deprotection of the functional groups to yield (17S)-Volicitin. wikipedia.org

Methodologies for Stereoselective Deuterium (B1214612) Incorporation at the C-17 Position (d5)

The synthesis of (17S)-Volicitin-d5 requires the introduction of five deuterium atoms into the molecule. A common and stable labeling pattern for fatty acids involves deuteration at the terminal end of the chain. For this compound, this would typically involve deuteration at the C-17 and C-18 positions. The "d5" designation implies the presence of five deuterium atoms, which can be achieved by using a deuterated building block for the synthesis of the fatty acid tail.

A plausible synthetic route for the deuterated fatty acid precursor would involve starting with a commercially available deuterated building block, such as d5-ethyl iodide or a similar C2 fragment. This deuterated fragment can then be elaborated into the terminal portion of the fatty acid chain.

For instance, a synthetic strategy could involve the coupling of a deuterated Grignard reagent, derived from a d5-haloalkane, with a suitable electrophile that contains the rest of the carbon skeleton of the fatty acid. The stereocenter at C-17 can be introduced using established methods for asymmetric synthesis as mentioned in the previous section. The remainder of the synthesis would follow the routes developed for the unlabeled (17S)-Volicitin.

Isotopic Enrichment and Purity Assessment for Labeled this compound

High-Resolution Mass Spectrometry (HR-MS) is used to confirm the molecular weight of the deuterated compound and to determine the extent of deuterium incorporation. rsc.org By comparing the mass spectrum of the labeled compound to that of its unlabeled counterpart, the distribution of isotopologues (molecules with different numbers of deuterium atoms) can be determined. This allows for the calculation of the percentage of molecules that have incorporated the desired number of deuterium atoms (in this case, five).

Nuclear Magnetic Resonance (NMR) Spectroscopy , particularly ¹H NMR and ²H NMR, is employed to confirm the location of the deuterium atoms within the molecule and to assess the stereochemical purity. rsc.orgresearchgate.net In the ¹H NMR spectrum of this compound, the signals corresponding to the protons at the deuterated positions will be absent or significantly reduced in intensity. ²H NMR spectroscopy can directly detect the deuterium nuclei, providing further confirmation of their positions.

The combination of these analytical techniques ensures the quality of the synthesized this compound for its use in various research applications, such as metabolic studies or as an internal standard in quantitative mass spectrometry.

Molecular and Cellular Mechanisms of 17s Volicitin D5 Perception and Signal Transduction

Identification and Characterization of Putative (17S)-Volicitin Receptors

The perception of volicitin (B1247072) by plant cells is the critical first step in initiating a defense signaling cascade. ecronicon.net Research points to the existence of specific, high-affinity binding sites located on the plasma membrane of plant cells, which function as putative receptors for volicitin and its analogs. nih.govunil.ch While the exact protein has not been definitively cloned and identified, its characteristics have been explored through binding assays. cuvillier.deapsnet.org

Receptor-Ligand Binding Kinetics and Affinity Studies Utilizing Deuterated Analogs

To investigate the interaction between volicitin and its putative receptor, studies have utilized labeled analogs. While direct studies on (17S)-Volicitin-d5 are not prominent in the available literature, extensive research using a tritiated, radioactive analog, [³H]-l-volicitin, provides detailed insights into the binding kinetics. nih.gov Deuterated analogs like this compound are employed in similar research contexts, often in quantitative mass spectrometry-based assays, to serve as stable, non-radioactive tracers. science.gov

Binding experiments with [³H]-l-volicitin and enriched plasma membrane fractions from maize (Zea mays) leaves revealed a rapid, reversible, and saturable binding process, which are hallmark characteristics of a specific receptor-ligand interaction. nih.govmpg.de These studies established a high affinity of the receptor for volicitin, with an apparent dissociation constant (Kd) of 1.3 nM. nih.gov Competition assays using various structural analogs of volicitin demonstrated that the L-glutamine and the 17-hydroxyl moieties of the molecule are crucial for effective binding to the receptor. nih.gov For instance, the synthetic analog linolenoyl-l-Gln was significantly less effective, and analogs lacking the hydroxyl group or using the d-enantiomer of glutamine showed little to no activity. nih.govresearchgate.net

Table 1: Binding Characteristics of the Putative Volicitin Receptor in Zea mays This table is based on data from studies using [³H]-l-volicitin.

Parameter	Value	Significance
Dissociation Constant (Kd)	1.3 nM	Indicates high affinity between volicitin and its putative receptor. nih.gov
Binding Type	Rapid, Reversible, Saturable	Suggests a specific, receptor-mediated interaction. nih.gov
Hill Coefficient	1.07	A value close to 1.0 suggests non-cooperative binding. nih.gov
Key Moieties for Binding	L-Glutamine, 17-hydroxyl group	Analog studies show these parts of the molecule are critical for receptor recognition. nih.gov

Regulation of Receptor Expression by Jasmonates and Herbivory

The sensitivity of a plant to volicitin is not static; it can be modulated by the plant's physiological state and prior experiences. The expression of the putative volicitin receptor is upregulated by both the application of jasmonates and by actual herbivore feeding. nih.govmpg.de Jasmonates are key phytohormones involved in regulating plant defense against herbivores. wur.nloup.com

Studies on maize have shown that pretreating plants with methyl jasmonate (MeJA) led to a more than threefold increase in the total binding of [³H]-l-volicitin to plasma membranes. nih.gov Similarly, prior feeding by S. exigua caterpillars resulted in a fourfold increase in total binding. nih.gov This upregulation suggests a positive feedback loop where initial damage or signaling by jasmonates primes the plant for a more robust response to subsequent herbivore-specific cues like volicitin. nih.gov This induced sensitivity is significantly reduced by pretreatment with cycloheximide, an inhibitor of protein synthesis, providing evidence that the increased binding is due to the de novo synthesis of the receptor protein. nih.gov

Table 2: Regulation of Putative Volicitin Receptor Binding Sites in Zea mays This table is based on data from studies using [³H]-l-volicitin.

Treatment	Effect on Total Binding	Implication
Methyl Jasmonate (MeJA)	> 3-fold increase	Jasmonate signaling upregulates receptor expression. nih.gov
Herbivore Feeding (S. exigua)	4-fold increase	Herbivory primes the plant for enhanced volicitin perception. nih.gov
Cycloheximide Pretreatment	Significant decrease	Indicates the need for new protein synthesis for receptor expression. nih.gov

Early Plant Cellular Responses to this compound Perception

Following the binding of volicitin to its receptor, a cascade of rapid intracellular events is triggered. These early responses are crucial for transducing the external signal into a coordinated, plant-wide defense. These events include changes in ion flow across the plasma membrane, fluctuations in intracellular calcium concentrations, and the activation of protein kinase cascades. nih.govmpg.de

Investigation of Ion Fluxes and Membrane Potential Dynamics

One of the earliest detectable responses to elicitor perception in plants is a change in the plasma membrane's electrical potential. mpg.de The binding of elicitors like volicitin is known to cause membrane depolarization, which is driven by an influx of ions into the cell. nih.govmpg.de Fatty acid-amino acid conjugates, including volicitin, have been reported to possess ion channel-forming activities, which may contribute to these changes in membrane potential. mpg.de

This rapid change in ion fluxes, particularly of H⁺, K⁺, and Cl⁻, alters the electrochemical gradient across the membrane. arxiv.orgresearchgate.net While specific studies measuring the precise ion fluxes in response to this compound are limited, the general model of herbivore elicitor perception involves the activation of ion channels, leading to a net influx of positive ions (or efflux of negative ions) that depolarizes the cell membrane. nih.govnih.gov This electrical signal can propagate from the initial site of perception, acting as a rapid long-distance signal to alert other parts of the plant.

Role of Calcium Signaling Transients in this compound Response

Calcium ions (Ca²⁺) are a ubiquitous second messenger in plant signaling pathways. Following elicitor perception, a rapid and transient increase in the cytosolic Ca²⁺ concentration is a common and critical event. mpg.deuea.ac.uk This "calcium signature" is generated by the influx of Ca²⁺ from the apoplast (the space outside the cell membrane) and its release from internal stores like the vacuole. uea.ac.ukharvard.edu

The perception of volicitin is linked to the generation of these Ca²⁺ transients. researchgate.net The specificity of the plant's response is encoded in the amplitude, frequency, and duration of these calcium fluctuations. uea.ac.uk These signals are then "decoded" by various calcium-binding proteins, such as calmodulin and calcium-dependent protein kinases (CDPKs), which in turn activate downstream targets, including the MAPK cascades.

Activation of Mitogen-Activated Protein Kinase (MAPK) Cascades

Downstream of changes in ion flux and calcium signaling, the activation of Mitogen-Activated Protein Kinase (MAPK) cascades represents a key step in amplifying and diversifying the defense signal. researchgate.netmpg.de MAPK cascades are highly conserved signaling modules in eukaryotes that consist of three sequentially acting kinases: a MAP Kinase Kinase Kinase (MAPKKK), a MAP Kinase Kinase (MAPKK), and a MAPK. frontiersin.orgscienceopen.com

In the context of herbivory, the perception of volicitin leads to the phosphorylation and activation of this kinase cascade. mpg.deresearchgate.net For example, in Nicotiana attenuata, the perception of FACs leads to the activation of specific MAPKs known as Salicylic (B10762653) acid-Induced Protein Kinase (SIPK) and Wounding-Induced Protein Kinase (WIPK). nih.gov These activated MAPKs then phosphorylate a variety of target proteins, including transcription factors, which ultimately leads to large-scale changes in gene expression. wikipedia.org This transcriptional reprogramming results in the synthesis of defense-related compounds, such as proteinase inhibitors and the volatile organic compounds that mediate indirect defense. wur.nlias.ac.in

Production of Reactive Oxygen Species (ROS) and Nitric Oxide (NO) in Response to this compound

The recognition of herbivore-associated molecular patterns (HAMPs) like volicitin by plants initiates a rapid and complex signaling cascade, a key component of which is the production of reactive oxygen species (ROS) and nitric oxide (NO). db-thueringen.defrontiersin.org These small, highly reactive molecules are not merely byproducts of cellular stress but function as critical second messengers in the plant's defense response.

Following the perception of elicitors such as volicitin, one of the earliest detectable cellular responses is an oxidative burst, characterized by a rapid and transient production of ROS. db-thueringen.deresearchgate.net This includes superoxide (B77818) anions (O₂⁻), hydrogen peroxide (H₂O₂), and hydroxyl radicals (•OH). This ROS production is a hallmark of a successful defense response activation. researchgate.netpnas.org In plant cells, this oxidative burst is primarily mediated by plasma membrane-localized NADPH oxidases. uea.ac.uk The perception of volicitin is thought to trigger these enzymes, leading to the rapid accumulation of ROS in the apoplast, the space outside the plasma membrane. nih.gov This apoplastic ROS burst serves multiple functions. It can directly harm invading pathogens or deter herbivores, and it plays a crucial role in cell wall strengthening through cross-linking of glycoproteins. More importantly, ROS act as signaling molecules that propagate the defense signal both locally and systemically. nih.govnih.gov

Concurrently with the ROS burst, the production of nitric oxide (NO) is also induced. nih.gov NO is another key signaling molecule in plant defense, often working in concert with ROS. frontiersin.org The enzymatic sources of NO in plants are still under investigation but are known to involve nitrate (B79036) reductase and nitric oxide synthase (NOS)-like enzymes. mdpi.comnih.govmdpi.com The interaction between NO and ROS is complex and can lead to the formation of other reactive nitrogen species (RNS), such as peroxynitrite (ONOO⁻), which further amplify the signaling cascade. nih.gov

The interplay between ROS and NO is crucial for the downstream activation of defense responses. frontiersin.org They are known to trigger a cascade of events including ion fluxes across the plasma membrane, activation of mitogen-activated protein kinase (MAPK) pathways, and changes in gene expression. db-thueringen.defrontiersin.org For instance, both ROS and NO are implicated in the induction of the hypersensitive response (HR), a form of programmed cell death that limits the spread of pathogens. nih.gov Furthermore, they act upstream of the synthesis of key defense hormones like salicylic acid and jasmonic acid, effectively linking the initial perception of the threat to the broader hormonal defense network. db-thueringen.denih.gov

Downstream Phytohormonal Crosstalk Modulated by this compound

The perception of this compound triggers a sophisticated and interconnected network of phytohormonal signaling pathways, primarily involving jasmonates, ethylene (B1197577), and salicylic acid. researchgate.netnih.gov This crosstalk allows the plant to fine-tune its defensive response to the specific threat posed by herbivory. oup.com

Jasmonate (JA) and Jasmonoyl-L-Isoleucine (JA-Ile) Pathway Regulation

The jasmonate signaling pathway is a central component of the plant's defense against chewing herbivores and is strongly induced by volicitin. db-thueringen.deresearchgate.net The biosynthesis of jasmonic acid (JA) originates from linolenic acid in the chloroplasts and is completed in the peroxisomes. mdpi.com Upon cellular damage and elicitor perception, phospholipases release α-linolenic acid from the membrane, initiating the octadecanoid pathway. This pathway involves a series of enzymatic steps catalyzed by lipoxygenase (LOX), allene (B1206475) oxide synthase (AOS), and allene oxide cyclase (AOC), leading to the production of 12-oxophytodienoic acid (OPDA). mdpi.com OPDA is then transported to the peroxisome, where it is reduced and undergoes β-oxidation to form JA. mdpi.commdpi.com

For signaling purposes, JA is often converted to its biologically active conjugate, jasmonoyl-L-isoleucine (JA-Ile), by the enzyme JAR1 (JA-amino acid synthetase). mdpi.commdpi.com JA-Ile is recognized as the key ligand for the JA receptor complex. aston.ac.uk This receptor complex consists of the F-box protein CORONATINE INSENSITIVE1 (COI1) and JASMONATE ZIM-DOMAIN (JAZ) repressor proteins. aston.ac.uknih.gov In the absence of JA-Ile, JAZ proteins bind to and repress transcription factors such as MYC2, which are master regulators of JA-responsive genes. mdpi.commdpi.com

The binding of JA-Ile to COI1 promotes the interaction between COI1 and JAZ proteins. nih.gov This interaction targets the JAZ repressors for ubiquitination and subsequent degradation by the 26S proteasome. mdpi.comnih.gov The degradation of JAZ proteins releases the transcription factor MYC2, allowing it to activate the expression of a wide array of defense-related genes. mdpi.comaston.ac.uk This includes genes involved in the production of anti-herbivore compounds like proteinase inhibitors, toxic secondary metabolites, and volatile organic compounds that can attract natural enemies of the herbivores. nih.gov The JA pathway operates under a positive feedback loop, where JA itself can induce the expression of JA biosynthesis genes, amplifying the defense signal. mdpi.comfrontiersin.org

Interplay with Ethylene (ET) and Salicylic Acid (SA) Signaling

The plant's response to this compound is not solely dependent on the jasmonate pathway but involves intricate crosstalk with ethylene (ET) and salicylic acid (SA) signaling. researchgate.netoup.com This interplay can be both synergistic and antagonistic, allowing for a highly regulated and context-dependent defense response. nih.gov

Ethylene (ET): The ET signaling pathway often acts synergistically with the JA pathway in response to herbivory and necrotrophic pathogens. unil.ch The combined action of JA and ET is often required for the full induction of certain defense genes, such as PLANT DEFENSIN1.2 (PDF1.2). researchgate.net The transcription factors EIN3 (ETHYLENE INSENSITIVE3) and EIL1 (EIN3-LIKE1) from the ET pathway can interact with components of the JA pathway to co-regulate target gene expression. This synergy ensures a robust defense against specific types of attackers.

Salicylic Acid (SA): The SA pathway is classically associated with defense against biotrophic pathogens. mdpi.com Often, there is an antagonistic relationship, or negative crosstalk, between the SA and JA signaling pathways. oup.com Activation of the SA pathway can suppress JA-mediated defenses, and vice versa. researchgate.net This antagonism is thought to be an adaptive mechanism that allows the plant to prioritize its defense against the most pressing threat, thereby conserving resources. For instance, the SA-mediated suppression of JA-responsive genes has been well-documented and can occur at the transcriptional level. oup.com Key regulatory proteins like NPR1 (NONEXPRESSOR OF PR GENES 1) and certain WRKY transcription factors play a pivotal role in mediating this negative crosstalk. oup.com However, the nature of this interaction can be concentration-dependent, with low concentrations of both hormones sometimes leading to synergistic effects. mdpi.com

The perception of volicitin, a HAMP associated with herbivory, primarily activates the JA/ET signaling network. The resulting hormonal balance, shaped by the crosstalk with the SA pathway, ultimately determines the specific suite of defenses that are deployed by the plant.

Transcriptional and Proteomic Reprogramming Induced by this compound

The perception of this compound initiates a significant reprogramming of the plant's cellular machinery at both the transcriptional and proteomic levels. db-thueringen.deuea.ac.uk This involves the altered expression of numerous genes and the differential abundance and modification of proteins, all aimed at mounting an effective defense against herbivory.

Gene Expression Profiling of Defense-Related Genes

Gene expression profiling techniques, such as DNA microarrays and RNA-Seq, have been instrumental in elucidating the global transcriptional changes that occur in response to volicitin. wikipedia.orgcd-genomics.com These studies reveal a massive and coordinated upregulation of defense-related genes. nih.govnih.gov

Upon treatment with volicitin, a wide array of genes involved in plant defense and secondary metabolism are induced. nih.gov This includes genes encoding for:

Anti-feedant proteins: Such as proteinase inhibitors, which interfere with the digestive enzymes of herbivores.

Enzymes for secondary metabolite biosynthesis: This leads to the production of toxic or deterrent compounds like alkaloids, terpenoids, and phenolics.

Signaling components: Genes encoding for proteins involved in the JA, ET, and other defense signaling pathways are themselves often upregulated, creating a positive feedback loop that amplifies the defense response. nih.gov

Volatile organic compound (VOC) biosynthesis: Volicitin is a potent inducer of genes responsible for the synthesis of VOCs. nih.gov These volatiles can act as indirect defenses by attracting predators and parasitoids of the feeding herbivore.

The transcriptional response to volicitin is not limited to directly treated leaves but can also be observed in systemic, untreated leaves, indicating a plant-wide alert status. nih.gov Interestingly, the gene expression patterns induced by volicitin often show significant overlap with those induced by mechanical wounding, but with specific and amplified responses that are unique to the chemical elicitor. nih.govnih.gov

Gene Category	Function in Defense	Example Genes/Products	Observed Response to Volicitin
Anti-feedant Proteins	Interfere with herbivore digestion	Trypsin Inhibitors	Upregulated
Secondary Metabolism	Production of toxic/deterrent compounds	Terpene synthases, Phenylalanine ammonia-lyase (PAL)	Upregulated
Signaling Pathways	Amplify and regulate defense response	Lipoxygenase (LOX), Allene oxide synthase (AOS)	Upregulated
Indirect Defense	Attraction of natural enemies of herbivores	Indole-3-glycerol phosphate (B84403) lyase, Sesquiterpene synthases	Upregulated

Proteomic Analysis of Protein Abundance and Post-Translational Modifications

Proteomic analyses complement transcriptional studies by providing a direct view of the proteins that are actively involved in the defense response. frontiersin.orgfrontiersin.org These studies often reveal changes in protein abundance that correlate with the observed changes in gene expression. For example, an increase in the abundance of defense-related enzymes and proteins is a common finding in plants treated with elicitors like volicitin. nih.gov

Beyond simple changes in protein abundance, post-translational modifications (PTMs) play a critical role in rapidly modulating protein function and are a key aspect of the plant's response to stimuli. thermofisher.com PTMs are chemical modifications to proteins that occur after translation and can include:

Phosphorylation: The addition of a phosphate group, often catalyzed by kinases, can activate or deactivate proteins. MAPK cascades, which are activated early in the defense signaling pathway, lead to the phosphorylation of numerous target proteins, including transcription factors that regulate defense gene expression.

Glycosylation: The addition of sugar moieties can affect protein folding, stability, and localization. thermofisher.com

Ubiquitination: The attachment of ubiquitin targets proteins for degradation by the proteasome, a key mechanism in the JA signaling pathway for the removal of JAZ repressors. nih.gov

Nitrosylation: The addition of a nitric oxide group to protein thiols is a PTM that can modulate the activity of target proteins in response to NO signaling. researchgate.net

These modifications allow for a rapid and dynamic regulation of the proteome, enabling the plant to quickly respond to the threat of herbivory without the need for de novo protein synthesis. The study of these PTMs is crucial for a complete understanding of the signaling networks activated by this compound. sci-hub.seescholarship.orgresearchgate.net

Post-Translational Modification	Description	Role in Volicitin-Induced Defense
Phosphorylation	Addition of a phosphate group to a protein.	Activates/deactivates signaling proteins (e.g., MAPKs) and transcription factors.
Ubiquitination	Attachment of ubiquitin to a protein, often targeting it for degradation.	Crucial for JA signaling via the degradation of JAZ repressor proteins.
Nitrosylation	Covalent attachment of a nitric oxide group.	Modulates the function of proteins in response to NO bursts.
Glycosylation	Addition of sugar moieties to a protein.	Affects protein stability, localization, and interactions.

Metabolomic Shifts in Plant Secondary Metabolism

The perception of herbivore-associated molecular patterns (HAMPs), such as this compound, by a plant initiates a complex and sophisticated cascade of signal transduction events that culminate in profound alterations to the plant's metabolome. These changes are not random; rather, they represent a targeted reallocation of metabolic resources toward the synthesis of defensive compounds. This section details the significant shifts in plant secondary metabolism induced by the perception of volicitin, a process in which this compound would serve as a potent elicitor, with its isotopic labeling making it an invaluable tool for tracing metabolic pathways in research settings.

Upon recognition, volicitin triggers a signaling pathway heavily reliant on the phytohormone jasmonic acid (JA). nih.govresearchgate.net Application of volicitin to plant tissues, mimicking caterpillar feeding, leads to a measurable increase in endogenous JA levels. researchgate.net This accumulation of JA is a critical regulatory step, acting as a master switch that activates the expression of genes responsible for the biosynthesis of a wide array of defensive secondary metabolites. nih.gov Furthermore, the signaling molecule ethylene often acts synergistically with jasmonic acid to modulate and amplify the plant's defense response, including the production of volatile organic compounds (VOCs). nih.govresearchgate.net Ethylene can positively regulate the accumulation of defensive compounds like terpenoids, phenolics, and alkaloids. researchgate.net

The most prominent metabolomic shift observed following volicitin perception is the induced synthesis and emission of volatile secondary metabolites. nih.gov These volatiles serve multiple defensive functions, including directly deterring herbivores and indirectly attracting the natural enemies of the attacking insects, such as parasitic wasps. nih.gov The primary classes of induced secondary metabolites include terpenoids, green-leaf volatiles, and various aromatic compounds. nih.gov In maize, for instance, volicitin application stimulates a significant increase in the emission of sesquiterpene volatiles. researchgate.net The biosynthesis of these compounds is regulated by the interplay between signaling molecules and phytohormones. nih.gov

The study of these metabolomic shifts is crucial for understanding the intricate molecular dialogue between plants and herbivores. The use of isotopically labeled elicitors like this compound in metabolomics studies allows researchers to precisely track the fate of the elicitor and quantify the subsequent changes in the plant's metabolic profile, providing detailed insights into the regulation of plant defense pathways. naist.jp

Table of Induced Metabolomic Changes

The following table summarizes the key shifts in secondary metabolite production in plants upon perception of volicitin.

Metabolite Class	Specific Examples/Sub-classes	Observed Change	Primary Defensive Function
Terpenoids	Sesquiterpenes, Diterpenes, Isoprene	Increased Synthesis & Emission	Direct toxicity to herbivores, Attraction of parasitoids (Indirect Defense) nih.govnih.gov
Phytohormones	Jasmonic Acid (JA), Ethylene	Increased Accumulation	Signal amplification and regulation of defense gene expression nih.govresearchgate.net
Volatile Organic Compounds (VOCs)	Green-Leaf Volatiles, Indole, Aromatic Compounds	Increased Emission	Direct defense, Indirect defense, Inter-plant signaling nih.gov
Phenolic Compounds	Flavonoids, Lignins, Tannins	Increased Accumulation	Antioxidant, Anti-feedant, Structural defense researchgate.netnih.gov
Alkaloids	Various	Increased Synthesis	Direct toxicity, Feeding deterrence researchgate.netarccjournals.com

Ecological and Physiological Roles of 17s Volicitin D5 in Plant Defense Biology

Induction of Volatile Organic Compounds (VOCs) and their Ecological Significance

The application of volicitin (B1247072) to damaged plant tissues triggers the emission of a complex blend of volatile organic compounds (VOCs). researchgate.netusp.br These VOCs are not merely passive byproducts of tissue damage but are actively synthesized by the plant in response to this specific elicitor. wur.nl This induced emission of VOCs serves as a critical signaling mechanism in the plant's defense strategy. psu.edunih.gov

Specificity of VOC Blends in Response to Herbivore Elicitors

The blend of VOCs released by a plant is highly specific and can vary depending on the herbivore elicitor it encounters. researchgate.netnih.gov Volicitin, originally isolated from the beet armyworm (Spodoptera exigua), induces a VOC profile in maize seedlings that is remarkably similar to the blend released during actual caterpillar feeding. researchgate.netusp.br This specificity is crucial as it conveys detailed information to other organisms in the ecosystem.

Research has shown that different fatty acid-amino acid conjugates (FACs) can induce distinct responses in different plant species. For instance, while volicitin is a potent elicitor of VOCs in maize, it does not trigger a rapid response in lima bean or cotton. nih.gov This indicates that the plant's perception and subsequent response to these elicitors are highly specific.

In maize, the application of (17S)-Volicitin leads to the release of several key volatiles, including indole, β-caryophyllene, (E)-β-farnesene, and (E)-α-bergamotene. tandfonline.com The relative abundance of these compounds can be influenced by the specific elicitor, as demonstrated by the comparatively weaker activity of N-linolenoyl-L-glutamine in inducing these same volatiles. tandfonline.comoup.com

Table 1: Volatile Organic Compounds Induced by (17S)-Volicitin in Maize

Compound	Chemical Class	Ecological Role
Indole	Nitrogen-containing compound	Attractant for parasitoids
β-Caryophyllene	Sesquiterpene	Attractant for natural enemies
(E)-β-Farnesene	Sesquiterpene	Attractant for parasitoids
(E)-α-Bergamotene	Sesquiterpene	Component of herbivore-induced volatile blend

Attraction of Natural Enemies and Multitrophic Interactions

A primary ecological function of the VOCs induced by volicitin is the attraction of natural enemies of the attacking herbivores. researchgate.netnih.govwikipedia.org This phenomenon, known as "indirect defense," creates a tritrophic interaction between the plant, the herbivore, and the herbivore's predators or parasitoids. wikipedia.org

Parasitic wasps, for instance, utilize the specific VOC blend released by a plant as a chemical cue to locate their caterpillar hosts. researchgate.netpsu.edu By recruiting these natural enemies, the plant can effectively reduce the population of herbivores and minimize further damage. nih.gov The specificity of the VOC signal ensures that the attracted natural enemies are likely to find their preferred host. wikipedia.org

The interaction is highly sophisticated; the plant, upon recognizing volicitin from a caterpillar's oral secretion, emits a "cry for help" that is intercepted by the predators and parasitoids of that caterpillar. researchgate.netnih.gov This highlights a co-evolutionary relationship where plants have evolved to manipulate the behavior of the third trophic level to their advantage.

Contribution to Induced Systemic Resistance (ISR) and Systemic Acquired Resistance (SAR)

The defensive effects of volicitin are not limited to the site of application. The recognition of volicitin can trigger systemic responses, preparing other parts of the plant for potential future attacks. These systemic defenses are broadly categorized as Induced Systemic Resistance (ISR) and Systemic Acquired Resistance (SAR).

While the primary research on volicitin focuses on the induction of volatile compounds, its role in broader systemic resistance pathways is an area of ongoing investigation. Elicitors like volicitin are known to activate signaling pathways involving key plant hormones such as jasmonic acid (JA) and ethylene (B1197577), which are central to the regulation of induced defenses. tandfonline.comusda.gov

Induced Systemic Resistance (ISR) is typically activated by beneficial soil microbes and is often mediated by jasmonic acid and ethylene signaling pathways. uu.nlomexcanada.com The application of volicitin has been shown to stimulate increases in JA levels, suggesting a potential link to ISR-like responses. usda.gov

Systemic Acquired Resistance (SAR) is generally induced by pathogens and is characterized by the accumulation of salicylic (B10762653) acid (SA) and the expression of pathogenesis-related (PR) proteins. uu.nlslideshare.networdpress.com While volicitin's direct role in activating the SA-dependent SAR pathway is less clear, the crosstalk between JA and SA signaling pathways is a well-established phenomenon in plant immunity.

The systemic nature of the defense response means that an attack on a single leaf can lead to enhanced resistance throughout the entire plant, providing a more comprehensive defense strategy. wur.nl

Differentiation of Herbivore Damage from Mechanical Wounding

Plants possess the remarkable ability to distinguish between the damage caused by an herbivore and simple mechanical wounding. wur.nlpsu.edu This differentiation is crucial for mounting an appropriate and effective defense response. Herbivore-derived elicitors, such as volicitin, are key to this recognition process. annualreviews.orgwur.nl

When a plant is merely wounded mechanically, it initiates a set of wound responses. frontiersin.org However, when this wounding is accompanied by the introduction of volicitin from a caterpillar's oral secretions, the plant's response is significantly amplified and qualitatively different. wur.nlusda.gov The application of volicitin to a wounded site in maize seedlings, for example, induces the release of a volatile blend that is much more substantial and complex than that produced by mechanical damage alone. researchgate.netusda.gov

This specific recognition of herbivory triggers a more robust defense, including the strong emission of VOCs that attract natural enemies. psu.edu In contrast, the response to mechanical damage is often more localized and less intense. frontiersin.org This ability to differentiate allows the plant to conserve resources by not launching a full-scale defense in response to incidental damage, while ensuring a powerful and targeted response to a genuine herbivore threat. Studies have shown that the application of oral secretions from herbivores onto mechanically damaged leaves can replicate the effects of actual herbivory on volatile induction. wur.nl

Table 2: Plant Responses to Mechanical Wounding vs. Herbivore Damage (with Volicitin)

Response Type	Mechanical Wounding	Herbivore Damage (with Volicitin)
Volatile Emission	Low to moderate, primarily green leaf volatiles	High, complex blend including terpenes and indole
Systemic Response	Limited	Strong, leading to induced resistance in other tissues
Attraction of Natural Enemies	Weak or absent	Strong and specific
Key Signaling Molecules	Jasmonic Acid (JA)	Jasmonic Acid (JA), Ethylene, and others

Advanced Analytical and Spectroscopic Methodologies for 17s Volicitin D5 Research

Quantitative Analysis of (17S)-Volicitin-d5 in Biological Matrices using Mass Spectrometry

Mass spectrometry (MS) stands as a cornerstone for the quantitative analysis of this compound in various biological matrices, including tissues, blood, and cellular extracts. japsonline.comnih.gov Its high sensitivity and selectivity allow for the precise detection and measurement of this deuterated compound, even at low concentrations. japsonline.com Techniques such as liquid chromatography coupled with mass spectrometry (LC-MS) and tandem mass spectrometry (LC-MS/MS) are frequently employed for this purpose. japsonline.comnih.govfrontiersin.org

Stable Isotope Dilution Assays for High-Precision Quantification

Stable isotope dilution analysis (SIDA) is a powerful method for achieving high-precision quantification of this compound. tum.denih.gov This technique involves adding a known amount of the isotopically labeled compound, in this case this compound, to a sample as an internal standard. tum.denih.gov Because the deuterated standard is chemically identical to the natural analyte, it experiences the same losses during sample preparation and ionization in the mass spectrometer. tum.depsu.edu This effectively compensates for matrix effects and variations in extraction recovery, leading to highly accurate and reliable quantification. nih.govpsu.edu The quantification is based on the ratio of the mass spectrometric signal of the analyte to that of the isotopically labeled standard. tum.de

Recent advancements in ultra-high-performance liquid chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS) have further enhanced the speed and efficiency of SIDA for analyzing complex mixtures. nih.gov

Table 1: Key Parameters in Mass Spectrometry for this compound Analysis

Parameter	Description	Relevance to this compound Analysis
Ionization Mode	The method used to create ions from the analyte molecules. Electrospray ionization (ESI) is commonly used for compounds like volicitin (B1247072). nih.gov	ESI is a soft ionization technique that typically keeps the molecule intact, which is crucial for accurate mass determination. nih.gov
Mass Analyzer	The component of the mass spectrometer that separates ions based on their mass-to-charge ratio. Quadrupole and time-of-flight (TOF) analyzers are frequently used. japsonline.com	High-resolution mass analyzers can distinguish between this compound and other closely related compounds. nsf.gov
Selected Reaction Monitoring (SRM)	A highly selective and sensitive MS/MS technique where specific precursor and product ion transitions are monitored. frontiersin.org	SRM enhances the specificity of detection by filtering out background noise, which is essential for analysis in complex biological matrices. frontiersin.org

Metabolite Tracing and Flux Analysis with Deuterated Analogs

The deuterium (B1214612) label in this compound makes it an excellent tracer for metabolic studies. isotope.comnih.gov By introducing this compound into a biological system, researchers can track its conversion into downstream metabolites using mass spectrometry. nih.govisotope.com This approach, known as metabolite tracing or stable isotope tracing, provides valuable insights into the metabolic pathways and networks operating within cells and organisms. nih.govnih.gov

Metabolic flux analysis (MFA) takes this a step further by quantifying the rates of metabolic reactions. vanderbilt.edunih.gov By measuring the incorporation of the deuterium label from this compound into various metabolites over time, it is possible to calculate the flux through different metabolic pathways. vanderbilt.eduplos.org This provides a dynamic view of cellular metabolism and how it responds to various stimuli or conditions. nih.govplos.org

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural and Conformational Studies in vivo/in vitro

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for elucidating the three-dimensional structure and conformational dynamics of molecules like this compound in both laboratory (in vitro) and living (in vivo) settings. jeolusa.comnih.gov NMR provides detailed information about the connectivity of atoms and their spatial arrangement. jeolusa.com

For in vitro studies, high-resolution solution NMR techniques can be used to determine the precise structure of this compound in different solvents. nih.gov Multidimensional NMR experiments, such as COSY and NOESY, can reveal through-bond and through-space correlations between atoms, allowing for a complete structural assignment. nih.govrsc.org Conformational analysis can be performed by measuring NMR parameters like coupling constants and by observing changes in the spectra at different temperatures. nih.gov

In vivo NMR spectroscopy, also known as magnetic resonance spectroscopy (MRS), allows for the non-invasive study of this compound and its metabolites within intact cells or organisms. nih.gov While the resolution is lower than in vitro NMR, it provides invaluable information about the metabolic fate and structural changes of the compound in a native biological environment. nih.govslonmr.si Solid-state NMR can be employed for studying the conformation of this compound when it is bound to larger molecules or embedded in membranes. nih.govmdpi.com

Table 2: NMR Techniques for this compound Research

NMR Technique	Information Obtained	Application to this compound
1D ¹H and ¹³C NMR	Provides information on the chemical environment of hydrogen and carbon atoms. mdpi.com	Basic structural characterization and identification of functional groups.
2D COSY (Correlation Spectroscopy)	Shows correlations between protons that are coupled to each other through chemical bonds. rsc.org	Helps to establish the spin systems within the molecule, confirming the carbon skeleton.
2D NOESY (Nuclear Overhauser Effect Spectroscopy)	Reveals correlations between protons that are close in space, regardless of whether they are bonded. mdpi.com	Crucial for determining the three-dimensional conformation and stereochemistry.
Diffusion-Ordered Spectroscopy (DOSY)	Separates NMR signals based on the diffusion coefficient of molecules. mdpi.com	Can be used to study the interaction of this compound with other molecules by observing changes in its diffusion rate. mdpi.com

Chromatographic Techniques for Separation and Pre-concentration of this compound

Chromatography is a fundamental technique for the separation and purification of this compound from complex biological mixtures prior to analysis. wikipedia.orgbioanalysis-zone.com The choice of chromatographic method depends on the properties of the analyte and the matrix.

High-performance liquid chromatography (HPLC) is a widely used technique for the separation of non-volatile compounds like this compound. jsmcentral.orgijpsjournal.com Reversed-phase HPLC, where the stationary phase is nonpolar and the mobile phase is polar, is often suitable for this type of molecule. jsmcentral.org For more complex separations, two-dimensional liquid chromatography can be employed.

Gas chromatography (GC) can also be used, particularly if the molecule is derivatized to increase its volatility. ijpsjournal.com GC is often coupled with mass spectrometry (GC-MS) for highly sensitive and selective analysis. psu.edu

In many cases, the concentration of this compound in biological samples is very low. Therefore, a pre-concentration step is often necessary before chromatographic analysis. nih.gov Solid-phase extraction (SPE) is a common technique for pre-concentration, where the analyte is selectively adsorbed onto a solid sorbent and then eluted in a smaller volume of solvent. psu.edu Other methods include liquid-liquid extraction and evaporation techniques. nih.gov

Applications in Isotope Labeling for Biosynthetic Pathway Elucidation and Metabolic Fate Tracking

The deuterium label in this compound makes it an ideal tool for elucidating biosynthetic pathways and tracking its metabolic fate. nih.govnih.gov By feeding this compound to an organism, researchers can follow the incorporation of the deuterium atoms into downstream metabolites. nih.govfrontiersin.org This allows for the identification of the enzymes and intermediates involved in the metabolic conversion of volicitin. frontiersin.orgbiorxiv.org

This approach has been successfully used to unravel the biosynthetic pathways of various natural products. nih.govnih.gov By combining isotope labeling with advanced analytical techniques like LC-MS/MS and NMR, a comprehensive picture of the metabolic network can be constructed. nih.govbiorxiv.org This information is crucial for understanding the biological role of volicitin and for potential applications in metabolic engineering and synthetic biology. frontiersin.org

The tracking of deuterated metabolites can be performed in various biological systems, from cell cultures to whole organisms. nih.govfrontiersin.org This provides insights into how the metabolism of volicitin may differ between different tissues or under different physiological conditions. nih.gov

Future Research Directions and Unexplored Avenues for 17s Volicitin D5

Discovery of Novel Molecular Targets Beyond the Known Receptor

Initial research successfully identified a plasma membrane-bound protein in maize that specifically binds to volicitin (B1247072), initiating the plant's defense cascade. nih.gov This discovery was a pivotal step, yet it is likely that other molecular players are involved in perceiving and transducing the volicitin signal. Future investigations should focus on identifying these additional components. The use of tritiated volicitin has been instrumental in characterizing its binding to plasma membrane fractions. nih.gov Similar approaches with (17S)-Volicitin-d5, coupled with advanced proteomic techniques, could uncover a broader range of interacting proteins. It is plausible that, like in other signaling pathways, co-receptors or scaffolding proteins are necessary for the full biological response. Furthermore, exploring whether volicitin or its metabolites have intracellular targets is a crucial next step. The deuterated label on this compound makes it an ideal probe for tracing its fate within the plant cell and identifying potential interactions with cytoplasmic or nuclear components.

Elucidation of Complete Signal Transduction Networks from Perception to Response

The binding of volicitin to its receptor is just the beginning of a complex signaling network. nih.govkhanacademy.org This network involves a cascade of events, including ion fluxes, the generation of reactive oxygen species (ROS), and the activation of protein kinases. encyclopedia.pubresearchgate.net While the involvement of the jasmonic acid (JA) pathway is well-established, the precise sequence and interplay of these signaling components are not fully understood. pnas.orgnih.gov Future research should aim to map the entire signal transduction pathway from the initial perception of this compound at the plasma membrane to the eventual activation of defense gene expression in the nucleus.

Key questions to address include:

What are the specific ion channels activated upon volicitin binding?

Which specific MAP kinases are involved in the signaling cascade? oup.com

How does the volicitin-induced pathway interact with other signaling pathways, such as those mediated by salicylic (B10762653) acid or ethylene (B1197577)? nih.gov

The use of this compound in combination with advanced imaging techniques and genetic tools will be invaluable in dissecting these complex interactions and creating a comprehensive model of the signaling network. nih.gov

Engineering Plant Responses through this compound Pathway Manipulation

A thorough understanding of the this compound signaling pathway opens up exciting possibilities for genetically engineering crops with enhanced pest resistance. uva.nl By manipulating key components of this pathway, it may be possible to create plants that exhibit a more rapid or robust defense response upon insect attack. For instance, overexpressing the volicitin receptor or downstream signaling proteins could prime the plant for a stronger defense reaction. Conversely, identifying and modifying negative regulators of the pathway could also lead to heightened resistance.

Furthermore, research could explore the possibility of engineering plants to produce their own volicitin-like molecules, creating a constitutive state of alert against herbivores. The deuterated nature of this compound can be leveraged in metabolic engineering studies to trace and optimize the biosynthesis of such compounds in engineered plants.

Development of High-Throughput Screening Assays for Elicitor Activity Based on this compound

The discovery of new and more potent elicitors is a continuous goal in the development of sustainable pest management strategies. This compound can serve as a benchmark compound in the development of high-throughput screening (HTS) assays to identify novel molecules with similar or enhanced elicitor activity. researchgate.netassaygenie.com These assays could be based on various readouts, such as the expression of reporter genes linked to volicitin-responsive promoters, changes in intracellular calcium levels, or the production of specific defense-related metabolites. nih.gov

Such HTS platforms would allow for the rapid screening of large chemical libraries, natural product extracts, or the oral secretions of different insect species. atrandi.com The identification of new elicitors could lead to the development of novel biopesticides that activate plant defenses without the need for genetic modification.

Integration of Multi-Omics Data (Genomics, Transcriptomics, Proteomics, Metabolomics) for Comprehensive Understanding

To gain a holistic understanding of the plant's response to this compound, it is essential to integrate data from multiple "omics" platforms. biorxiv.orgnih.govmdpi.com This systems biology approach can reveal the global changes occurring at the genomic, transcriptomic, proteomic, and metabolomic levels upon elicitor perception. premierscience.com

Genomics: Identifying the genes encoding the volicitin receptor and other signaling components.

Transcriptomics: Analyzing the global changes in gene expression induced by this compound to identify key regulatory networks and defense-related genes.

Proteomics: Characterizing the changes in protein abundance and post-translational modifications, such as phosphorylation, that occur during signal transduction.

Metabolomics: Profiling the changes in the plant's metabolic fingerprint, including the production of defensive secondary metabolites and volatile organic compounds. nih.gov

By integrating these multi-omics datasets, researchers can construct comprehensive models of the volicitin-induced defense response. biorxiv.org This will not only enhance our fundamental knowledge of plant-insect interactions but also provide a wealth of information for developing novel strategies for crop protection.

Q & A

Q. How can researchers standardize reporting of this compound experiments to enhance reproducibility?

• Methodological Answer : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable). Publish detailed protocols on platforms like Protocols.io , including batch-specific purity data and instrument calibration logs. Use controlled vocabularies (e.g., ChEBI identifiers) for chemical descriptors .